Cas no 858116-73-1 (3-(3-Methoxybenzoyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-(3-Methoxybenzoyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 858116-73-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 663328
• PubChem ID: 43161328
• Update Time: 2025-06-08

3-(3-Methoxybenzoyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
• (3-methoxyphenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• DTXSID30655623
• CCG-319453
• AKOS005925001
• 3-[(3-methoxyphenyl)carbonyl]-1H-pyrrolo[2,3-b]pyridine
• Z385425120
• (3-Methoxyphenyl)(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• 3-(3-methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridine
• 858116-73-1
• SCHEMBL1363563
• EN300-106888
• 3-(3-Methoxybenzoyl)-1H-pyrrolo2,3-bpyridine

• Inchi： 1S/C15H12N2O2/c1-19-11-5-2-4-10(8-11)14(18)13-9-17-15-12(13)6-3-7-16-15/h2-9H,1H3,(H,16,17)
• InChI Key： XCUZGWFLQAUXIK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(3-Methoxybenzoyl)-1H-pyrrolo2,3-bpyridine

Research Brief on 3-(3-Methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 858116-73-1): Recent Advances and Applications

3-(3-Methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridine (CAS: 858116-73-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structure, featuring a pyrrolopyridine core and a methoxybenzoyl substituent, makes it a promising scaffold for the development of novel pharmacological agents.

Recent literature highlights the role of 3-(3-Methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridine as a key intermediate in the synthesis of various bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly targeting JAK2 and FLT3 kinases, which are implicated in hematologic malignancies. The compound's ability to modulate kinase activity suggests its potential as a lead compound for cancer therapy. Additionally, its structural features have been explored in the design of allosteric modulators for G-protein-coupled receptors (GPCRs), further expanding its pharmacological relevance.

In terms of synthetic methodologies, recent advancements have focused on optimizing the yield and purity of 3-(3-Methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridine. A 2022 study in Organic Letters reported a novel one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of its production. This method not only reduced the number of synthetic steps but also enhanced the scalability of the process, making it more feasible for industrial applications. Furthermore, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of derivatives with improved binding affinity and selectivity.

The biological evaluation of 3-(3-Methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridine and its derivatives has revealed promising results in various disease models. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting inflammatory responses in vitro, suggesting potential applications in treating autoimmune diseases. Another study highlighted its neuroprotective effects in models of neurodegenerative disorders, possibly due to its ability to modulate oxidative stress pathways. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these advancements, challenges remain in the development of 3-(3-Methoxybenzoyl)-1H-pyrrolo[2,3-b]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the growing body of research on this compound and its derivatives indicates a bright future for its application in drug discovery. Continued exploration of its pharmacological properties and synthetic accessibility will likely yield new opportunities for therapeutic innovation in the coming years.